Cas no 143-14-6 (9-Undecenal)

9-Undecenal is an unsaturated aldehyde with the molecular formula C₁₁H₂₀O, characterized by its distinct floral and citrus-like aroma. This compound is commonly utilized in fragrance formulations due to its ability to impart fresh, green, and slightly waxy notes, making it valuable in perfumery and flavor applications. Its chemical structure, featuring an aldehyde group at the terminal position of an 11-carbon chain with a double bond, contributes to its reactivity and versatility in organic synthesis. 9-Undecenal is also employed as an intermediate in the production of specialty chemicals. Its stability and compatibility with various substrates enhance its utility in industrial and fine chemical processes.

9-Undecenal structure

Product Name:9-Undecenal

CAS No:143-14-6

MF:C₁₁H₂₀O

MW:168.275903701782

CID:156971

PubChem ID:6431148

Update Time:2025-06-07

9-Undecenal Chemical and Physical Properties

Names and Identifiers

- 9-Undecenal
- (9E)-undec-9-enal
- 10-UNDECENAL
- 9-Hendecenal
- Aldehyde C-11 undecylenic
- FEMA No. 3094
- Undecenoic aldehyde
- FEMA 3095
- FEMA 2363
- HENDECENAL
- undec-9-enal
- UNDECENAL-10
- Aldehyd Supra
- 10-UNDECEN-1-AL
- HENDECENALDEHYDE
- UNDECYLIC ALDEHYDE
- 143-14-6
- Q27291395
- 879S4Y7K6F
- V1269I55MR
- (E)-undec-9-enal
- UNII-V1269I55MR
- 9-Undecenal, (9E)-
- FEMA 3094
- FEMA No. 3094, (E)-
- EINECS 205-586-3
- NS00013320
- ALDEHYDE SUPRA
- SCHEMBL8910823
- 324541-83-5
- SCHEMBL3508445
- FEMA NO. 3094, E-
- DTXSID80186194
- Mandarine undecenal, (9E)-
- (9E)-9-undecenal
- UNII-879S4Y7K6F
- Undec-9-en-1-al
- Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h2-3,11H,4-10H2,1H3/b3-2+
- InChI Key： ZFMUIJVOIVHGCF-NSCUHMNNSA-N
- SMILES： O=CCCCCCCC/C=C/C

Computed Properties

Exact Mass: 168.151
Monoisotopic Mass: 168.151
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 8
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 17.1A^2
XLogP3: 3.5

Experimental Properties

Density: 0.84 g/mL at 25 °C(lit.)
Melting Point: 7 °C
Boiling Point: 98-100 °C3 mm Hg(lit.)
Flash Point: 199 °F
Refractive Index: n20/D 1.4427(lit.)
PSA: 17.07000
LogP: 3.49210
FEMA: 3094 | 9-UNDECENAL
Solubility: Insoluble in water, soluble in ethanol.

9-Undecenal Security Information

WGK Germany：2
Hazard Category Code： 38
Safety Instruction： 37/39-26
RTECS：YQ2835000
Hazardous Material Identification：

9-Undecenal Pricemore >>

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